Cas no 2171584-81-7 (3-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 3-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171584-81-7
• MF: C₂₇H₃₅N₃O₅
• MW: 481.583907365799
• CID: 5972900
• PubChem ID: 165573738
• Update Time: 2025-05-23

3-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 3-[4-(dimethylamino)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2171584-81-7
• EN300-1577946

• Inchi： 1S/C27H35N3O5/c1-5-30(18(2)16-25(31)32)26(33)24(14-15-29(3)4)28-27(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,5,14-17H2,1-4H3,(H,28,34)(H,31,32)
• InChI Key： QEPQAMCZZNPEGR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)C(C)CC(=O)O)=O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.25767123g/mol
• Monoisotopic Mass: 481.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

3-4-(Dimethylamino)-N-Ethyl-2-{[(9H-Fluoren-9-Yl)methoxycarbonyl]Amino}Butanamidobutanoic Acid: A Comprehensive Overview

The compound with CAS No 2171584-81-7, known as 3-4-(dimethylamino)-N-ethyl-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanamidobutanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a dimethylamino group, an N-ethyl substituent, and a fluorenylmethoxycarbonyl (Fmoc) group. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and peptide synthesis. The Fmoc group, in particular, is widely used as a protecting group in solid-phase peptide synthesis (SPPS). Its stability under basic conditions and ease of removal under acidic conditions make it an ideal choice for constructing complex peptide sequences. The presence of the dimethylamino group further enhances the compound's ability to act as a versatile building block in organic synthesis.

One of the most notable applications of this compound is in the development of bioactive molecules. Researchers have explored its role in creating bioisosteres, which are molecules that share similar physical properties but differ structurally. This has led to the creation of novel compounds with improved pharmacokinetic profiles, making them promising candidates for therapeutic interventions.

Moreover, the compound's structure allows for extensive functionalization, enabling the creation of derivatives with tailored properties. For instance, modifications to the N-ethyl group can influence the compound's lipophilicity, while alterations to the Fmoc group can affect its reactivity during synthesis. These modifications have been extensively studied in recent years, with findings published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters*.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the Fmoc derivative through nucleophilic acyl substitution and the subsequent introduction of the dimethylamino and N-ethyl groups via nucleophilic substitution or amide bond formation. The optimization of these steps has been a focus of recent research, with advancements reported in *Tetrahedron Letters* and *Chemical Communications*.

In terms of biological activity, this compound has shown potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and disrupting them has emerged as a promising strategy for treating diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated that derivatives of this compound can inhibit specific PPIs with high potency, suggesting their potential as lead compounds for drug development.

Another area where this compound has garnered attention is in materials science. Its unique structure makes it a candidate for use in self-assembling materials and nanotechnology applications. Researchers have investigated its ability to form supramolecular assemblies, which could be utilized in the development of advanced materials with tailored optical or electronic properties.

Looking ahead, ongoing research aims to further elucidate the compound's properties and expand its applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, leading to new breakthroughs in drug discovery and materials science.